Cas no 1339435-65-2 (2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine)

• Product Name: 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine
• CAS No: 1339435-65-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5704826
• PubChem ID: 64439058
• Update Time: 2025-05-20

2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{[(propan-2-yl)amino]methyl}pyrimidin-4-amine
• 1339435-65-2
• 2-([(PROPAN-2-YL)AMINO]METHYL)PYRIMIDIN-4-AMINE
• CS-0284624
• EN300-1462008
• 2-((Isopropylamino)methyl)pyrimidin-4-amine
• AKOS013762532
• 2-Pyrimidinemethanamine, 4-amino-N-(1-methylethyl)-
• 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine

• Inchi： 1S/C8H14N4/c1-6(2)11-5-8-10-4-3-7(9)12-8/h3-4,6,11H,5H2,1-2H3,(H2,9,10,12)
• InChI Key： VTQYMDLHZHQPKP-UHFFFAOYSA-N
• SMILES： N(CC1N=CC=C(N)N=1)C(C)C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 282.3±20.0 °C(Predicted)
• pka: 8.45±0.20(Predicted)

Additional information on 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine

Professional Introduction to Compound with CAS No. 1339435-65-2 and Product Name: 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine

The compound identified by the CAS number 1339435-65-2 and the product name 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine represents a significant area of interest in the field of pharmaceutical chemistry. This compound, characterized by its pyrimidine core structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The pyrimidine scaffold is a fundamental motif in bioactive molecules, frequently found in nucleoside analogs and other therapeutic agents.

Pyrimidines are heterocyclic aromatic organic compounds that play a crucial role in the biochemistry of all cellular life. They are essential components of nucleic acids, where they form the basis of the DNA and RNA structures. The specific substitution pattern in 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine introduces a unique set of chemical properties that make it a valuable candidate for further investigation. The presence of an amine group at the 4-position and a propylaminomethyl substituent at the 2-position contributes to its versatility in molecular design.

In recent years, there has been a growing interest in developing novel pyrimidine derivatives as pharmacological agents. These derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The structural features of 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine suggest that it may exhibit inhibitory activity against enzymes or receptors involved in disease pathways. This potential has prompted extensive research into its biochemical interactions and pharmacological effects.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise molecular interactions. The amine group at the 4-position can engage in hydrogen bonding with biological targets, while the propylaminomethyl side chain provides additional flexibility for binding optimization. Such structural features are often exploited in drug design to enhance affinity and selectivity. Recent studies have highlighted the importance of pyrimidine derivatives in developing next-generation therapeutics, particularly those targeting emerging infectious diseases.

The synthesis of 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyrimidine core efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of diverse functional groups, enhancing the compound's pharmacological potential.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine to biological targets. These studies provide insights into how the compound interacts with proteins and enzymes at an atomic level, guiding further structural modifications for improved efficacy. The integration of experimental data with computational models has become a cornerstone of modern drug discovery, enabling researchers to predict and validate potential therapeutic candidates with greater confidence.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rates are critical determinants of a drug's bioavailability and therapeutic window. Preliminary data suggest that 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, 1339435-65-2 and 2-{(propan-2-yl)aminomethyl}pyrimidin-4-amine represent a compelling example of how structural innovation in pyrimidine chemistry can lead to novel therapeutic agents. The compound's unique combination of functional groups and its potential biological activities make it an attractive target for further research. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.